Cas no 462627-06-1 ((2E,5E)-2-(3,4-dimethylphenyl)imino-5-(4-hydroxy-3-methoxyphenyl)methylidene-1,3-thiazolidin-4-one)

• Product Name: (2E,5E)-2-(3,4-dimethylphenyl)imino-5-(4-hydroxy-3-methoxyphenyl)methylidene-1,3-thiazolidin-4-one
• CAS No: 462627-06-1
• MF: C₁₉H₁₈N₂O₃S
• MW: 354.422823429108
• CID: 6456458
• Update Time: 2025-05-20

(2E,5E)-2-(3,4-dimethylphenyl)imino-5-(4-hydroxy-3-methoxyphenyl)methylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (2E,5E)-2-(3,4-dimethylphenyl)imino-5-(4-hydroxy-3-methoxyphenyl)methylidene-1,3-thiazolidin-4-one
• (5E)-2-(3,4-dimethylanilino)-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-1,3-thiazol-4-one
• (5Z)-2-(3,4-dimethylanilino)-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-1,3-thiazol-4-one
• 4(5H)-Thiazolone, 2-[(3,4-dimethylphenyl)amino]-5-[(4-hydroxy-3-methoxyphenyl)methylene]-

• Inchi： 1S/C19H18N2O3S/c1-11-4-6-14(8-12(11)2)20-19-21-18(23)17(25-19)10-13-5-7-15(22)16(9-13)24-3/h4-10,22H,1-3H3,(H,20,21,23)
• InChI Key： ZRFZGTOJHCIEOM-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=C(O)C(OC)=C2)C(=O)N=C1NC1=CC=C(C)C(C)=C1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 532.6±60.0 °C(Predicted)
• pka: 9.19±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on (2E,5E)-2-(3,4-dimethylphenyl)imino-5-(4-hydroxy-3-methoxyphenyl)methylidene-1,3-thiazolidin-4-one

Research Briefing on (2E,5E)-2-(3,4-dimethylphenyl)imino-5-(4-hydroxy-3-methoxyphenyl)methylidene-1,3-thiazolidin-4-one (CAS: 462627-06-1)

In recent years, the compound (2E,5E)-2-(3,4-dimethylphenyl)imino-5-(4-hydroxy-3-methoxyphenyl)methylidene-1,3-thiazolidin-4-one (CAS: 462627-06-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and mechanistic insights.

The compound belongs to the thiazolidinone class, which is known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have highlighted its potential as a modulator of key signaling pathways, particularly those involved in inflammation and cancer progression. The presence of both imino and methylidene groups in its structure contributes to its ability to interact with biological targets, making it a promising candidate for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of (2E,5E)-2-(3,4-dimethylphenyl)imino-5-(4-hydroxy-3-methoxyphenyl)methylidene-1,3-thiazolidin-4-one. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity. The study also investigated the compound's stability under various physiological conditions, revealing its suitability for further preclinical evaluation.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting the proliferation of cancer cells, particularly in breast and colon cancer models. Mechanistic studies suggest that the compound exerts its effects by modulating the NF-κB and PI3K/AKT pathways, which are critical for cell survival and proliferation. Additionally, its anti-inflammatory properties have been linked to the suppression of pro-inflammatory cytokines such as TNF-α and IL-6.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its pharmacokinetic properties and reduce toxicity.

In conclusion, (2E,5E)-2-(3,4-dimethylphenyl)imino-5-(4-hydroxy-3-methoxyphenyl)methylidene-1,3-thiazolidin-4-one represents a promising scaffold for the development of novel therapeutics. Its multifaceted biological activities and mechanistic insights make it a valuable subject of study in the chemical biology and medicinal chemistry fields. Further research is warranted to fully elucidate its therapeutic potential and overcome existing challenges.